Cas no 499197-64-7 (1-(3,5-Bis(trifluoromethyl)phenyl)-3-benzoylthiourea)

• Product Name: 1-(3,5-Bis(trifluoromethyl)phenyl)-3-benzoylthiourea
• CAS No: 499197-64-7
• MF: C₁₆H₁₀F₆N₂OS
• MW: 392.318823337555
• MDL: MFCD03002001
• CID: 4714739
• Update Time: 2025-06-14

1-(3,5-Bis(trifluoromethyl)phenyl)-3-benzoylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)-3-BENZOYLTHIOUREA
• N-benzoyl-N'-[3,5-bis(trifluoromethyl)phenyl]thiourea
• 1-benzoyl-3-[3,5-bis(trifluoromethyl)phenyl]thiourea
• N-[[3,5-bis(trifluoromethyl)phenyl]carbamothioyl]benzamide
• 1-(3,5-Bis(trifluoromethyl)phenyl)-3-benzoylthiourea

• MDL： MFCD03002001
• Inchi： 1S/C16H10F6N2OS/c17-15(18,19)10-6-11(16(20,21)22)8-12(7-10)23-14(26)24-13(25)9-4-2-1-3-5-9/h1-8H,(H2,23,24,25,26)
• InChI Key： KJALYPVPNHXDOJ-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 494
• Topological Polar Surface Area: 73.2

Additional information on 1-(3,5-Bis(trifluoromethyl)phenyl)-3-benzoylthiourea

Comprehensive Overview of 1-(3,5-Bis(trifluoromethyl)phenyl)-3-benzoylthiourea (CAS No. 499197-64-7)

The compound 1-(3,5-Bis(trifluoromethyl)phenyl)-3-benzoylthiourea (CAS No. 499197-64-7) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This thiourea derivative is characterized by the presence of trifluoromethyl groups and a benzoyl moiety, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its potential role in material science, pharmaceutical intermediates, and catalysis.

One of the most notable features of 1-(3,5-Bis(trifluoromethyl)phenyl)-3-benzoylthiourea is its ability to act as a ligand in coordination chemistry. The thiourea group provides a strong binding site for metal ions, making it valuable in the development of metal-organic frameworks (MOFs) and other advanced materials. Additionally, the trifluoromethyl groups enhance the compound's lipophilicity, which is a critical factor in its potential applications in drug design and medicinal chemistry.

In the context of green chemistry, 1-(3,5-Bis(trifluoromethyl)phenyl)-3-benzoylthiourea has been explored as a catalyst or reagent in sustainable synthetic processes. Its stability under various conditions and ability to facilitate selective reactions make it a promising candidate for environmentally friendly chemical transformations. This aligns with the growing demand for sustainable alternatives in the chemical industry, a topic that has become a major focus for researchers and policymakers alike.

The synthesis of 1-(3,5-Bis(trifluoromethyl)phenyl)-3-benzoylthiourea typically involves the reaction of 3,5-bis(trifluoromethyl)aniline with benzoyl isothiocyanate. This process has been optimized to achieve high yields and purity, ensuring its suitability for high-performance applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize the compound and confirm its structural integrity.

From a commercial perspective, 1-(3,5-Bis(trifluoromethyl)phenyl)-3-benzoylthiourea is available through specialized chemical suppliers who cater to the needs of research institutions and industrial laboratories. Its CAS No. 499197-64-7 serves as a unique identifier, facilitating accurate sourcing and regulatory compliance. The compound's material safety data sheet (MSDS) provides essential information for safe handling and storage, ensuring adherence to laboratory safety protocols.

Looking ahead, the potential applications of 1-(3,5-Bis(trifluoromethyl)phenyl)-3-benzoylthiourea are vast and varied. Ongoing research is exploring its use in optoelectronic materials, sensors, and bioactive compounds. As the scientific community continues to uncover new properties and functionalities, this compound is poised to play a pivotal role in advancing cutting-edge technologies and innovative solutions across multiple disciplines.